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Compound of Interest

Compound Name: 8-Bromoguanosine-13C2,15N

Cat. No.: B13857639 Get Quote

Essential Safety and Handling Guide for 8-
Bromoguanosine-¹³C₂,¹⁵N
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 8-Bromoguanosine-¹³C₂,¹⁵N. The following

procedures for personal protective equipment (PPE), operational handling, and disposal are

designed to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
8-Bromoguanosine is classified as a hazardous substance that can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1] The isotopic labeling with ¹³C and

¹⁵N does not alter the chemical reactivity or toxicity of the molecule; therefore, the safety

precautions are identical to those for the unlabeled compound.[2]

Summary of Hazard Statements:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13857639?utm_src=pdf-interest
https://aksci.com/sds/X4912_SDS.pdf
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_and_Application_of_Carbon_13_Labeled_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13857639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Source: AK Scientific, Inc. Safety Data Sheet[1]

Recommended Personal Protective Equipment (PPE):

To mitigate risks, the following PPE is mandatory when handling 8-Bromoguanosine-¹³C₂,¹⁵N.

PPE Category Item Standard/Specification

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

ASTM D6978 (for

chemotherapy drug handling)

Body Protection
Disposable gown with long

sleeves and tight-fitting cuffs

Low-permeability, lint-free

fabric

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles

ANSI Z87.1 / EN 166

Respiratory Protection
Surgical mask or N95

respirator
NIOSH approved

Note: For procedures with a risk of splashing, a full-face shield is recommended in addition to

safety goggles.[3] Respiratory protection should be used when handling powders outside of a

certified chemical fume hood to prevent inhalation of airborne particles.[4][5]

Operational Handling and Experimental Protocol
Adherence to standard laboratory safety practices is paramount. The following protocol outlines

the safe handling of 8-Bromoguanosine-¹³C₂,¹⁵N from receipt to use.

Receiving and Storage:
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Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Long-term storage at -20°C is recommended.[1]

Preparation and Use:

All handling of powdered 8-Bromoguanosine-¹³C₂,¹⁵N should be conducted in a certified

chemical fume hood to minimize inhalation risk.[2]

Before handling, ensure all required PPE is correctly worn.

To prepare solutions, slowly add the compound to the solvent to avoid dust generation.

Avoid contact with skin, eyes, and clothing.[1]

After handling, thoroughly wash hands and any exposed skin with soap and water.[1]

Spill Management:

In case of a spill, immediately secure the area to prevent exposure to others.[5]

Wear appropriate PPE, including gloves, gown, eye protection, and respiratory protection.[4]

[6]

Use an absorbent material to contain and clean up the spill.

Collect the contaminated material into a designated, sealed waste container.

Decontaminate the spill area with an appropriate cleaning agent.

Disposal Plan
Proper disposal of 8-Bromoguanosine-¹³C₂,¹⁵N and contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:
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Solid Waste: Collect all contaminated solid waste, including gloves, gowns, and absorbent

materials, in a clearly labeled, sealed container for hazardous chemical waste.

Liquid Waste: Collect all solutions containing 8-Bromoguanosine-¹³C₂,¹⁵N in a designated,

sealed, and labeled hazardous waste container.

Sharps: Any contaminated sharps should be disposed of in a designated sharps container.

Disposal Procedure:

All waste must be disposed of as cytotoxic or hazardous chemical waste.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Do not dispose of 8-Bromoguanosine-¹³C₂,¹⁵N down the drain or in regular trash.[1]

Arrange for pickup and disposal by a licensed hazardous waste management company.

Experimental Workflow and Safety Procedures
The following diagram illustrates the logical workflow for the safe handling and disposal of 8-

Bromoguanosine-¹³C₂,¹⁵N.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://aksci.com/sds/X4912_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13857639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of 8-Bromoguanosine-¹³C₂,¹⁵N
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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